Cas no 959088-25-6 (1H-Imidazole-4-carboxylic acid, 5-fluoro-, propyl ester)
959088-25-6 structure
Product Name:1H-Imidazole-4-carboxylic acid, 5-fluoro-, propyl ester
CAS No:959088-25-6
MF:C7H9FN2O2
MW:172.156965017319
CID:1001798
PubChem ID:582577
Update Time:2025-04-20
1H-Imidazole-4-carboxylic acid, 5-fluoro-, propyl ester Chemical and Physical Properties
Names and Identifiers
-
- 1H-Imidazole-4-carboxylic acid, 5-fluoro-, propyl ester
- Propyl 4-fluoro-1H-imidazole-5-carboxylate #
- 4-Fluoroimidazole-5-carboxylic acid, propyl ester
- 959088-25-6
- XVMCYOKFMXFRMZ-UHFFFAOYSA-N
- propyl 5-fluoro-1H-imidazole-4-carboxylate
-
- Inchi: 1S/C7H9FN2O2/c1-2-3-12-7(11)5-6(8)10-4-9-5/h4H,2-3H2,1H3,(H,9,10)
- InChI Key: XVMCYOKFMXFRMZ-UHFFFAOYSA-N
- SMILES: FC1=C(C(=O)OCCC)N=CN1
Computed Properties
- Exact Mass: 172.06480570g/mol
- Monoisotopic Mass: 172.06480570g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 4
- Complexity: 166
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 55Ų
1H-Imidazole-4-carboxylic acid, 5-fluoro-, propyl ester Related Literature
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
959088-25-6 (1H-Imidazole-4-carboxylic acid, 5-fluoro-, propyl ester) Related Products
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